1-(4-METHYLBENZENESULFONYL)-N-(4-METHYLPHENYL)PYRROLIDINE-2-CARBOXAMIDE
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Description
1-(4-Methylbenzenesulfonyl)-N-(4-methylphenyl)pyrrolidine-2-carboxamide is a pyrrolidine-based carboxamide derivative featuring a 4-methylbenzenesulfonyl group and a 4-methylphenyl amide substituent. The compound belongs to the sulfonamide class, which is widely studied for applications in medicinal chemistry and materials science due to their hydrogen-bonding capabilities and structural versatility .
Properties
IUPAC Name |
N-(4-methylphenyl)-1-(4-methylphenyl)sulfonylpyrrolidine-2-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-14-5-9-16(10-6-14)20-19(22)18-4-3-13-21(18)25(23,24)17-11-7-15(2)8-12-17/h5-12,18H,3-4,13H2,1-2H3,(H,20,22) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYKCBZPQCNUOFV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of WAY-312431 involves several steps. One common method includes the reaction of 2-pyrrolidinecarboxamide with p-tolyl isocyanate under controlled conditions to form the desired product . The reaction typically requires a solvent such as dichloromethane and a catalyst like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the pure compound.
Chemical Reactions Analysis
WAY-312431 undergoes various chemical reactions, including:
Oxidation: It can be oxidized using reagents like potassium permanganate or hydrogen peroxide under acidic conditions.
Reduction: Reduction can be achieved using agents such as lithium aluminum hydride or sodium borohydride.
Substitution: It can undergo nucleophilic substitution reactions with halides or other nucleophiles in the presence of a suitable base.
Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.
Scientific Research Applications
Chemistry: It is used as a reagent in organic synthesis for the preparation of other complex molecules.
Biology: Studies have investigated its effects on cellular processes and its potential as a biochemical tool.
Medicine: Research has focused on its potential therapeutic applications, including its role as an inhibitor of specific enzymes or receptors.
Industry: It has been studied for its potential use in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of WAY-312431 involves its interaction with specific molecular targets. It is known to inhibit certain enzymes or receptors by binding to their active sites, thereby blocking their activity. This inhibition can lead to various biological effects, depending on the target and pathway involved .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Variations and Core Modifications
Pyrrolidine vs. Piperidine Core
- Target Compound : Contains a 5-membered pyrrolidine ring, which imposes conformational constraints and influences hydrogen-bonding geometry.
- Piperidine Analogs: Compounds like N-(4-methoxyphenyl)-1-(phenylsulfonyl)piperidine-4-carboxamide () and 1-[4-(ethylsulfonyl)-2-nitrophenyl]piperidine-4-carboxamide () feature a 6-membered piperidine ring.
Substituent Effects
- Sulfonyl Group Variations :
- The target compound has a 4-methylbenzenesulfonyl group, which is electron-donating.
- In contrast, 1-(4-bromophenylsulfonyl)-N-(4-fluorophenyl)pyrrolidine-2-carboxamide () incorporates 4-bromo (electron-withdrawing) and 4-fluoro substituents, increasing acidity (pKa = 13.25) compared to the target’s expected higher pKa due to methyl groups .
- Amide Substituents :
Physical and Chemical Properties
Table 1: Comparative Data for Selected Analogs
- Key Observations: The bromo/fluoro analog () has a higher molar mass (427.29 g/mol) due to halogen substituents, whereas the target compound’s methyl groups would reduce its mass.
Crystallography and Intermolecular Interactions
- Crystal Packing : In analogs like 1-(4-bromophenylsulfonyl)-N-(4-fluorophenyl)pyrrolidine-2-carboxamide, weak interactions (C–H⋯N, π–π stacking) dominate crystal packing . The target compound’s methyl groups may introduce additional C–H⋯π interactions, altering packing efficiency compared to halogenated analogs .
- Dihedral Angles : reports a ~56° dihedral angle between aromatic rings in halogenated imidazole derivatives, suggesting similar torsional strain could occur in the target compound depending on substituent bulk .
Biological Activity
1-(4-Methylbenzenesulfonyl)-N-(4-methylphenyl)pyrrolidine-2-carboxamide is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article reviews the available literature on its biological activity, including its mechanisms of action, potential therapeutic applications, and relevant case studies.
- IUPAC Name : 1-(4-Methylbenzenesulfonyl)-N-(4-methylphenyl)pyrrolidine-2-carboxamide
- Molecular Formula : C15H18N2O2S
- Molecular Weight : 298.38 g/mol
The biological activity of this compound can be attributed to its structural features, particularly the sulfonamide moiety, which is known to interact with various biological targets. The sulfonamide group can act as a competitive inhibitor for enzymes involved in metabolic pathways.
Enzyme Inhibition
Research indicates that compounds with similar structures exhibit enzyme inhibition properties. For instance, sulfonamides are often used as inhibitors of carbonic anhydrase and other enzymes involved in metabolic processes. The specific interactions of 1-(4-Methylbenzenesulfonyl)-N-(4-methylphenyl)pyrrolidine-2-carboxamide with target enzymes need further investigation through kinetic studies and molecular docking simulations.
Antimicrobial Activity
Several studies have explored the antimicrobial properties of sulfonamide derivatives. For example, compounds similar to 1-(4-Methylbenzenesulfonyl)-N-(4-methylphenyl)pyrrolidine-2-carboxamide have shown effectiveness against bacterial strains such as Staphylococcus aureus and Escherichia coli. The mechanism typically involves inhibition of folate synthesis pathways.
Anticancer Properties
Recent research has suggested that certain sulfonamide derivatives can induce apoptosis in cancer cells. A study demonstrated that compounds with similar structures could inhibit cell proliferation in various cancer cell lines, including breast and colon cancer cells. The proposed mechanism involves the disruption of cell cycle progression and induction of oxidative stress.
Case Studies
- In Vitro Studies : A study conducted on a series of pyrrolidine derivatives showed that modifications to the sulfonamide group enhanced biological activity against cancer cell lines. The study highlighted the importance of structural optimization for improved efficacy.
- Animal Models : In vivo studies using murine models indicated that compounds with similar functionalities exhibited significant tumor growth inhibition when administered at specific dosages. These findings suggest potential therapeutic applications in oncology.
Data Table: Summary of Biological Activities
Q & A
Basic Question
- Solubility : Test polar aprotic solvents (DMSO, DMF) or use cyclodextrin-based solubilization .
- Stability : Conduct accelerated stability studies (40°C/75% RH) with HPLC monitoring to identify degradation products .
Advanced Question What computational tools predict solubility and degradation pathways for this compound?
- Use COSMO-RS or Abraham solvation parameters to model solubility in diverse solvents.
- Apply density functional theory (DFT) to simulate hydrolysis or oxidation pathways under physiological conditions .
How should researchers resolve contradictions in reported biological data (e.g., varying IC50_{50}50 values across studies)?
Basic Question
- Standardize assay protocols (e.g., cell line origin, incubation time) to ensure reproducibility.
- Validate results with orthogonal assays (e.g., ATP-based viability assays alongside MTT) .
Advanced Question What statistical or mechanistic approaches explain divergent results in target engagement studies?
- Perform kinome-wide profiling to identify off-target interactions that may skew IC values.
- Apply systems biology modeling to contextualize compound effects within cellular networks .
What analytical techniques are optimal for quantifying this compound in complex matrices (e.g., serum or tissue)?
Basic Question
- HPLC-UV : Use a C18 column with acetonitrile/water mobile phase (λ = 254 nm for sulfonamide detection) .
- LC-MS/MS : Enhances sensitivity and specificity for low-concentration quantification .
Advanced Question How can metabolite interference be minimized during quantification?
- Employ solid-phase extraction (SPE) with mixed-mode sorbents to isolate the compound from metabolites.
- Develop a stable isotope-labeled internal standard (e.g., C-carboxamide) for precise correction .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
